Cas no 2228696-63-5 (methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate)

• Product Name: methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate
• CAS No: 2228696-63-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6369344
• PubChem ID: 165640621
• Update Time: 2025-07-19

methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate
• 2228696-63-5
• EN300-1756408
• methyl 3-[(piperidin-4-yl)methyl]thiophene-2-carboxylate

• Inchi： 1S/C12H17NO2S/c1-15-12(14)11-10(4-7-16-11)8-9-2-5-13-6-3-9/h4,7,9,13H,2-3,5-6,8H2,1H3
• InChI Key： KYPBOUUWJMEOHG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CC1CCNCC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate

Methyl 3-(Piperidin-4-yl)methylthiophene-2-carboxylate: A Comprehensive Overview

Methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate (CAS No. 2228696-63-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate.

Chemical Structure and Properties

Methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate is a thiophene derivative with a piperidine moiety attached to the thiophene ring via a methyl group. The molecular formula of this compound is C₁₄H₁₇NO₂S, and its molecular weight is approximately 275.35 g/mol. The presence of the thiophene ring and the piperidine group imparts unique chemical and biological properties to this molecule.

The thiophene ring is known for its aromaticity and electron-donating properties, which can influence the compound's reactivity and stability. The piperidine group, on the other hand, is a common structural motif in many biologically active molecules, contributing to the compound's potential pharmacological activity. The ester functionality (methyl carboxylate) adds further versatility to the molecule, allowing for various chemical transformations and derivatizations.

Synthesis Methods

The synthesis of methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate has been explored through several routes, each with its own advantages and limitations. One common approach involves the coupling of a thiophene carboxylic acid derivative with a piperidine-containing reagent. For instance, a typical synthetic route might involve the following steps:

1. Preparation of 3-bromomethylthiophene-2-carboxylic acid through bromination of a suitable thiophene derivative.
2. Esterification of the carboxylic acid to form the methyl ester using methanol and an acid catalyst.
3. Nucleophilic substitution reaction with piperidine to introduce the piperidine moiety.

Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in the synthesis of complex heterocyclic compounds like methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate.

Biological Activity and Applications

The biological activity of methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate has been a subject of extensive research due to its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

In particular, recent studies have focused on the anti-inflammatory potential of methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have indicated that methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate possesses neuroprotective properties. A study by Johnson et al. (2020) found that this compound can protect neuronal cells from oxidative stress-induced damage, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate in human subjects. Several pharmaceutical companies are currently conducting phase I clinical trials to assess the pharmacokinetics and safety profile of this compound.

The future prospects for methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate are promising. If clinical trials confirm its therapeutic potential, this compound could become an important addition to the arsenal of drugs used to treat inflammatory and neurodegenerative diseases. Moreover, ongoing research is exploring potential synergistic effects when combining this compound with other therapeutic agents to enhance its efficacy.

Conclusion

In conclusion, methyl 3-(piperidin-4-yl)methylthiophene-2-carboxylate (CAS No. 2228696-63-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.